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Compound Focus: Awd 12-281

CAS No.: 257892-33-4

Cat. No.: S519878

Get Quote

The following table consolidates key information about AWD 12-281 from the search results:

Property Details

IUPAC Name 2-[4-[(4,5-Dichloro-2-pyridinyl)carbamoyl]-2-fluorophenyl]-4,5-dihydro-7-(4-
morpholinyl)-4-oxopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid ethyl ester [1]

CAS Number 257892-33-4 [2]

Molecular
Formula

C₂₇H₂₂Cl₂FN₅O₅ [2]

Molecular
Weight

458.27 g/mol [2]

Biological Role Orally active, highly selective Phosphodiesterase 4 (PDE4) inhibitor (IC₅₀ = 9.7 nM)

[2].

Research
Applications

Used in the study of allergic dermatitis, asthma, chronic obstructive pulmonary

disease (COPD), and allergic rhinitis [2].

Solubility Data No specific quantitative solubility data in DMSO or other solvents was found in
the search results. One source notes that some PDE4 inhibitors developed for
inhalation, like AWD 12-281, have faced challenges due to poor solubility [1].
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Suggested Experimental Workflow for Solubility

Due to the lack of specific data, you will likely need to determine the optimal solubility conditions

empirically. The diagram below outlines a general workflow for this process.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s519878?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Prepare AWD 12-281 Stock

1. Begin with a standard concentration
(e.g., 10-50 mM in DMSO)

2. Vortex mixture thoroughly
for 1-2 minutes

3. Sonicate in a water bath
at room temp for 10-15 min

4. Visually inspect solution
for clarity/particulates

5. Solution clear?

6. Proceed with experiment
or dilute in aqueous buffer

 Yes

7. Dilute step-wise and monitor
for precipitation

 No

8. Document final concentration
and conditions

 Try lower stock
concentration

Click to download full resolution via product page
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Frequently Asked Questions (FAQs)

Q1: What is the typical stock concentration researchers aim for when dissolving AWD 12-281 in

DMSO? While a specific concentration for AWD 12-281 is not published, a common practice for in vitro

research is to prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO. You should

start with a lower concentration (e.g., 10 mM) and only increase if necessary, as higher concentrations can be

more challenging to dissolve and keep in solution.

Q2: Are there any stability concerns for AWD 12-281 solutions? As a general rule for most chemical

compounds:

DMSO Stock Solutions: Aliquot and store at -20°C or below. Avoid repeated freeze-thaw cycles to

maintain stability.
Aqueous Dilutions: These are typically prepared fresh for each experiment. If you observe

precipitation upon dilution, consider adjusting the dilution protocol or the solvent composition.

Q3: The compound does not fully dissolve in DMSO. What are my options? If the standard protocol

fails, you can try:

Gentle Warming: Briefly warm the vial in your hand or at room temperature. Avoid high heat.
Alternative Solvents: If DMSO alone is insufficient, you might try a co-solvent system. A small

percentage of a co-solvent like ethanol or polyethylene glycol (PEG) can sometimes aid dissolution.
Ensure the co-solvent is compatible with your biological assay.

Sonication: Extend the sonication time, ensuring the water bath is at room temperature.

Q4: Where can I find more technical data on AWD 12-281? For the most detailed and product-specific

information, it is best to contact the manufacturer or supplier directly. Commercial suppliers like

MedChemExpress (cited in one of the search results) often provide more comprehensive data sheets upon

request [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Compound Characteristics & Solubility Data]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b519878#awd-12-281-solubility-

issues-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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